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Compound of Interest

7-Bromo-1H-indole-2-carboxylic
Compound Name: ]
acid

Cat. No.: B105360

Essential Safety and Handling Guide for 7-
Bromo-1H-indole-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and
disposal procedures for handling 7-Bromo-1H-indole-2-carboxylic acid. Adherence to these
guidelines is critical for ensuring personnel safety and maintaining a secure laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

7-Bromo-1H-indole-2-carboxylic acid should be handled as a hazardous substance. Primary
hazards include skin irritation, serious eye irritation, and potential respiratory irritation if inhaled.
[1][2][3] A comprehensive PPE strategy is mandatory to minimize exposure.
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Quantitative Hazard Data Value Source
Melting Point 238-243°C [2]
Boiling Point (Predicted) 470.9+£25.0°C [2]
Flash Point (Predicted) 238.6 £ 23.2°C [2]
| Required Personal Protective Equipment (PPE) | | :--- | :--- | | Eye and Face Protection |

Chemical splash-resistant safety glasses or goggles with side protection are required. A face
shield may be appropriate for procedures with a high risk of splashing.[1][4] | | Hand Protection
| Chemical-resistant gloves (e.g., nitrile) are mandatory. Double gloving is recommended.[1][4] |
| Respiratory Protection | Work should be conducted in a well-ventilated area, preferably a
chemical fume hood, to avoid dust inhalation.[1][4] If a fume hood is not available or for larger
spills, a NIOSH/MSHA approved respirator is necessary.[4][5] | | Body Protection | A laboratory
coat, long-sleeved shirt, and long pants must be worn to cover all exposed skin.[1][4] | | Foot
Protection | Closed-toe shoes are required.[1] |

Operational Plan: Handling and Storage

Proper handling and storage are crucial to prevent accidental exposure and maintain the
chemical's integrity.

Step-by-Step Handling Procedure:

e Preparation: Ensure an eyewash station and safety shower are readily accessible before
handling.[4] All work should be performed in a well-ventilated area, ideally within a chemical
fume hood.[1][4]

» Donning PPE: Put on all required PPE as detailed in the table above.

e Dispensing: This compound is a solid. Care must be taken to avoid the generation of dust.[4]
Avoid breathing any dust or fumes.[1]

o After Handling: Thoroughly wash hands and any exposed skin after handling.[1] Do not eat,
drink, or smoke in the handling area.[1]

Storage:
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» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

o Keep away from incompatible materials such as strong oxidizing agents and bases.[6]

Disposal Plan

All waste containing 7-Bromo-1H-indole-2-carboxylic acid must be treated as hazardous

waste.
Waste Type Disposal Container
) Labeled "Hazardous Waste" container for solids
Solid Waste ] ]
(e.g., contaminated gloves, weigh paper).[5]
Contaminated PPE Labeled "Solid Waste" container.[5]

Disposal Protocol:

e Never pour chemical waste down the drain.[5]

o Dispose of all waste in accordance with federal, state, and local regulations.[1]
o Ensure waste containers are properly labeled and sealed.

Spill Cleanup Procedure

In the event of a spill, follow these steps:

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area
if necessary.[5]

o Don PPE: Wear a lab coat, safety goggles, and double nitrile gloves at a minimum. For
larger spills of the solid, a respirator is required.[5]

o Contain the Spill: Gently cover the solid spill with an absorbent material like sand or
vermiculite.[5]
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o Collect Waste: Carefully scoop the absorbed material into a labeled hazardous waste
container.[5]

» Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. All
cleaning materials must be disposed of as hazardous waste.[5]

Workflow for Safe Handling of 7-Bromo-1H-indole-2-
carboxylic acid

Workflow for Safe Handling of 7-Bromo-1H-indole-2-carboxylic acid

Don required PPE:

Work in a well-ventilated area Safety goggles/face shield
- Nitrile gloves (double)
(fume hood recommended)
- Lab coat

- Closed-toe shoes

\ /\

Dispense carefully, Wash hands and exposed skin Dispose of waste in Store in a cool, dry,
avoiding dust generation thoroughly after handling labeled hazardous waste containers well-ventilated area

Ensure eyewash station and
safety shower are accessible

Click to download full resolution via product page

Caption: A flowchart illustrating the procedural steps for the safe handling of 7-Bromo-1H-
indole-2-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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